![molecular formula C13H19ClN2O2 B1441178 N-[4-(3-Piperidinyloxy)phenyl]acetamide hydrochloride CAS No. 1220037-39-7](/img/structure/B1441178.png)
N-[4-(3-Piperidinyloxy)phenyl]acetamide hydrochloride
Overview
Description
“N-[4-(3-Piperidinyloxy)phenyl]acetamide hydrochloride” is a chemical compound with the empirical formula C13H18N2O2 and a molecular weight of 234.29 . It is a solid substance .
Molecular Structure Analysis
The InChI string for this compound is1S/C13H18N2O2/c1-10(16)15-11-3-2-4-13(9-11)17-12-5-7-14-8-6-12/h2-4,9,12,14H,5-8H2,1H3,(H,15,16) . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“N-[4-(3-Piperidinyloxy)phenyl]acetamide hydrochloride” is a solid substance . Its empirical formula is C13H18N2O2 and it has a molecular weight of 234.29 .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and DNA/BSA Binding Studies : N-[4-(3-Piperidinyloxy)phenyl]acetamide derivatives were synthesized through a reaction involving paracetamol, morpholine/piperidine, and benzaldehyde. These compounds exhibited the ability to bind with calf thymus DNA and bovine serum albumin (BSA), indicating potential applications in biochemical research and drug development (Raj, 2020).
Marine Bioactive Compounds
- Marine Actinobacterium Metabolites : A study on the marine actinobacterium Streptomyces sp. revealed metabolites including N-[2-(4-hydroxy-phenyl)ethyl]acetamide, highlighting the significance of such compounds in marine biology and their potential pharmacological applications (Sobolevskaya et al., 2007).
Anxiolytics Research
- Novel Anxiolytics Development : Piperidine acetamide derivatives, including N-phenyl-2-[1-[3-(2-pyridinylethynyl)benzoyl]-4-piperidine]acetamide, demonstrated potential as anxiolytics in animal models, suggesting their role in the development of new treatments for anxiety disorders (Kordik et al., 2006).
Histamine Receptor Research
- Histamine H3 Receptor Inverse Agonist : A compound, N-[4-(1-cyclobutyl-piperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride, was identified as a potent inverse agonist at the histamine H3 receptor. This research is significant for the development of treatments for sleep disorders (Nirogi et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N-(4-piperidin-3-yloxyphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.ClH/c1-10(16)15-11-4-6-12(7-5-11)17-13-3-2-8-14-9-13;/h4-7,13-14H,2-3,8-9H2,1H3,(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFTDNOXXCDATPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC2CCCNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220037-39-7 |
Source
|
| Record name | Acetamide, N-[4-(3-piperidinyloxy)phenyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220037-39-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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